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Compound of Interest

Compound Name: Cyclobutanecarboxamide

Cat. No.: B075595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclobutanecarboxamide is a chemical compound containing a cyclobutane ring and a

carboxamide functional group. Its unique structural motif makes it a valuable building block in

medicinal chemistry and drug discovery, offering a scaffold for the synthesis of novel

therapeutic agents.[1] As with any chemical entity intended for research and potential

pharmaceutical development, a thorough understanding of its toxicity and safety profile is

paramount to ensure the well-being of laboratory personnel and to comply with regulatory

standards.

This guide provides a comprehensive overview of the available toxicity and safety information

for Cyclobutanecarboxamide. Due to the limited publicly available toxicological data for this

specific compound, this document also draws upon information from structurally related

compounds, such as cyclobutanecarboxylic acid and its derivatives, to provide a more

complete, albeit inferred, safety profile. It is crucial to note that while such data can be

informative, it is not a direct substitute for rigorous, compound-specific toxicological evaluation.

This guide is intended to empower researchers with the knowledge to handle

Cyclobutanecarboxamide safely and to inform the design of future toxicological studies.
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Understanding the physicochemical properties of a compound is the first step in assessing its

potential hazards and determining appropriate handling procedures.

Property Value Source

Molecular Formula C₅H₉NO PubChem[2]

Molecular Weight 99.13 g/mol ChemScene[3]

CAS Number 1503-98-6 PubChem[2]

Appearance Solid (presumed) General chemical knowledge

Storage Store at room temperature ChemScene[3]

Toxicological Profile
Direct and comprehensive toxicological data for Cyclobutanecarboxamide is not readily

available in the public domain. The following sections summarize the known information and

provide insights based on structurally similar compounds.

Acute Toxicity
There is no specific LD50 data available for Cyclobutanecarboxamide. However, the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

classification based on available data.

Oral: Harmful if swallowed.[4] This classification suggests that ingestion of

Cyclobutanecarboxamide may cause adverse health effects.

Dermal: No data available.

Inhalation: No data available.

For structurally related compounds like cyclobutanecarboxylic acid, safety data sheets indicate

that they can be harmful if swallowed, in contact with skin, or inhaled, and may cause

respiratory tract irritation.[5][6] Given these warnings for a closely related molecule, it is prudent

to handle Cyclobutanecarboxamide with precautions to avoid all routes of exposure.
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Skin Corrosion/Irritation
No specific skin irritation data for Cyclobutanecarboxamide is available. However, for the

related compound 1,1-Cyclobutanedicarboxylic acid, it is stated to cause severe skin burns.[4]

Cyclobutanecarboxylic acid is also classified as causing skin irritation.[5] Therefore, it is

reasonable to assume that Cyclobutanecarboxamide may be a skin irritant. Direct contact

with the skin should be avoided.

Serious Eye Damage/Irritation
Cyclobutanecarboxamide is classified as causing serious eye irritation.[4] This is a significant

hazard, and appropriate eye protection is mandatory when handling this compound. Contact

with the eyes can lead to pain, redness, and potentially severe, lasting damage.[7]

Respiratory or Skin Sensitization
There is no data available to assess the potential of Cyclobutanecarboxamide to cause

respiratory or skin sensitization.

Germ Cell Mutagenicity
No studies on the mutagenic potential of Cyclobutanecarboxamide were found. A standard

initial screen for mutagenicity is the Ames test, which assesses a chemical's ability to cause

mutations in bacterial strains.[8][9] The absence of this data represents a significant gap in the

toxicological profile. For a related class of compounds, 2-alkylcyclobutanones, the Ames test

has been used to assess mutagenicity.[8]

Carcinogenicity
There are no carcinogenicity studies available for Cyclobutanecarboxamide.

Reproductive Toxicity
No reproductive toxicity data for Cyclobutanecarboxamide is available.

Specific Target Organ Toxicity (STOT)
Single Exposure: No data is available for Cyclobutanecarboxamide. For the related

compound cyclobutanecarboxylic acid, it is classified as a Category 3 STOT, causing
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respiratory system irritation.[5]

Repeated Exposure: No data is available for Cyclobutanecarboxamide.

Hazard Identification and Classification
Based on the available information, the GHS classification for Cyclobutanecarboxamide is as

follows:

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Signal Word: Warning

Hazard Pictograms:

Safe Handling and Storage
Given the known hazards and the gaps in the toxicological data, a cautious approach to

handling and storage is essential.

Engineering Controls
Work with Cyclobutanecarboxamide should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[10]

An eyewash station and safety shower should be readily accessible in the immediate work

area.[11]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling Cyclobutanecarboxamide:[12][13][14][15]

Eye/Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against eye contact.[11]
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Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn.[12]

Clothing: A lab coat or other protective clothing should be worn to prevent skin contact.[14]

Respiratory Protection: If working outside of a fume hood or if dusts are generated, a

NIOSH-approved respirator may be necessary.[11]

Handling Cyclobutanecarboxamide

Work in Chemical Fume Hood?

Wear Safety Goggles/Face Shield

Yes/No

Consider NIOSH-Approved Respirator

No

Wear Chemical-Resistant Gloves

Wear Lab Coat

Safe Handling Achieved

Yes

Click to download full resolution via product page
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Caption: Recommended PPE workflow for handling Cyclobutanecarboxamide.

Hygiene Measures
Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

Remove contaminated clothing and wash it before reuse.[6]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[16]

Keep away from incompatible materials such as strong oxidizing agents.[5]

Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures:

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[4]

In Case of Skin Contact: Immediately flush the skin with plenty of water for at least 15

minutes while removing contaminated clothing. Seek medical attention.[4]

In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15

minutes, lifting the lower and upper eyelids occasionally. Seek immediate medical attention.

[4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[17]
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Specific Hazards: During a fire, irritating and toxic gases may be generated by thermal

decomposition.[18]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[10]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment as outlined in

Section 4.2. Evacuate unnecessary personnel from the area.[4]

Environmental Precautions: Prevent the material from entering drains or waterways.[19]

Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable container for disposal. For larger spills, dike the area and

collect the material for disposal.[6]

Experimental Protocols: A Framework for Future
Studies
To address the existing data gaps, a battery of standard toxicological tests should be

conducted. The following provides a high-level overview of a key experimental protocol.

Ames Test for Mutagenicity
The Ames test is a widely used and accepted method for identifying chemical mutagens.[8][9]

Objective: To determine if Cyclobutanecarboxamide can induce reverse mutations in

histidine-requiring strains of Salmonella typhimurium and/or tryptophan-requiring strains of

Escherichia coli.

Methodology:

Strain Selection: Utilize a panel of tester strains (e.g., TA98, TA100, TA1535, TA1537, and

WP2 uvrA) to detect different types of mutations.[8]

Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation

system (S9 fraction from rat liver) to assess the mutagenicity of the parent compound and its
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metabolites.[20]

Dose Range Finding: Perform a preliminary toxicity test to determine the appropriate

concentration range of Cyclobutanecarboxamide to be tested.

Plate Incorporation Assay:

Mix the tester strain, the test compound at various concentrations, and either S9 mix or a

buffer.

Pour the mixture onto minimal glucose agar plates.

Incubate the plates for 48-72 hours at 37°C.

Data Analysis: Count the number of revertant colonies on each plate. A significant, dose-

dependent increase in the number of revertant colonies compared to the negative control

indicates a positive mutagenic response.

Start Ames Test

Prepare Bacterial
Tester Strains

Prepare S9 Mix
(Metabolic Activation)

Dose Range Finding Plate Incorporation Assay
(+/- S9)

Incubate Plates
(37°C, 48-72h)

Count Revertant
Colonies

Analyze Data for
Dose-Dependent Increase

Positive for MutagenicityYes

Negative for MutagenicityNo

Click to download full resolution via product page

Caption: A simplified workflow for the Ames test.

Disposal Considerations
Dispose of Cyclobutanecarboxamide and its containers in accordance with local, regional,

and national regulations.[16] Chemical waste should be handled by a licensed disposal

company.

Conclusion
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Cyclobutanecarboxamide is a compound with known hazards, specifically being harmful if

swallowed and causing serious eye irritation.[4] Significant data gaps exist in its toxicological

profile, particularly concerning chronic effects such as mutagenicity, carcinogenicity, and

reproductive toxicity. In the absence of this data, researchers and drug development

professionals must adopt a highly precautionary approach to its handling. This includes the

consistent use of appropriate engineering controls and personal protective equipment. The

information provided in this guide serves as a starting point for a comprehensive safety

assessment and underscores the necessity for further empirical toxicological studies to fully

characterize the safety profile of this important chemical building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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